Cas no 1346604-55-4 (Epinephrine Sulfonic Acid-d3)

• Product Name: Epinephrine Sulfonic Acid-d3
• CAS No: 1346604-55-4
• MF: C₉H₁₃NO₅S
• MW: 247.268221616745
• CID: 4591295
• Update Time: 2025-06-25

Epinephrine Sulfonic Acid-d3 Chemical and Physical Properties

Names and Identifiers

• TYYGQMPOZGEFQL-FIBGUPNXSA-N
• 1-(3,4-dihydroxyphenyl)-2-(trideuteriomethylamino)ethanesulfonic acid
• [2H3]-Epinephrine Sulfonic Acid
• Epinephrine Sulfonic Acid-d3

• Inchi： 1S/C9H13NO5S/c1-10-5-9(16(13,14)15)6-2-3-7(11)8(12)4-6/h2-4,9-12H,5H2,1H3,(H,13,14,15)
• InChI Key： TYYGQMPOZGEFQL-UHFFFAOYSA-N
• SMILES： C(C1C=CC(O)=C(O)C=1)(S(O)(=O)=O)CNC([H])([H])[H]

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: >169°C (dec.)
• Solubility: DMSO (Slightly), Water (Slightly)

Epinephrine Sulfonic Acid-d3 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Additional information on Epinephrine Sulfonic Acid-d3

Epinephrine Sulfonic Acid-d3: A Deuterated Derivative with Enhanced Analytical Applications

Epinephrine Sulfonic Acid-d3, a deuterated analog of Epinephrine Sulfonic Acid (CAS no. 1346604-55-4), represents a significant advancement in the field of analytical chemistry and pharmaceutical research. This compound, characterized by the substitution of hydrogen atoms with deuterium, offers unique properties that enhance its utility in various scientific applications. The introduction of deuterium isotopes into the molecular structure not only improves the compound's stability but also facilitates its use in high-resolution spectroscopic techniques, making it an invaluable tool for researchers studying cardiovascular and neurological systems.

The CAS no. 1346604-55-4 identifier is a critical reference for scientists seeking precise and reliable chemical substances. This specific compound, Epinephrine Sulfonic Acid, is a sulfonated derivative of epinephrine, which is a naturally occurring hormone and neurotransmitter. The sulfonation process introduces a sulfonic acid group (-SO₃H) into the epinephrine molecule, resulting in increased water solubility and altered pharmacokinetic properties. The deuterated version, Epinephrine Sulfonic Acid-d3, maintains these advantageous characteristics while incorporating deuterium atoms (²H), which are stable isotopes of hydrogen.

Recent advancements in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have highlighted the importance of deuterated compounds in analytical chemistry. Epinephrine Sulfonic Acid-d3 serves as an internal standard or reference compound, enabling researchers to achieve higher precision and accuracy in their measurements. The deuterium labeling helps to minimize interference from endogenous compounds and improves the resolution of spectral data, particularly in complex biological matrices. This makes it an essential tool for metabolomics and proteomics studies, where accurate quantification of biomolecules is crucial.

In pharmaceutical research, Epinephrine Sulfonic Acid has been studied for its potential role as an intermediate in the synthesis of novel therapeutic agents. The sulfonated derivative exhibits enhanced binding affinity to certain receptors, making it a candidate for developing new drugs targeting cardiovascular disorders. The deuterated version (Epinephrine Sulfonic Acid-d3) extends these possibilities by providing a stable isotope-labeled compound that can be used to study metabolic pathways and drug interactions without introducing additional variables.

The use of deuterated compounds in drug development has gained significant traction due to their ability to mimic natural substances while offering improved analytical properties. For instance, Epinephrine Sulfonic Acid-d3 can be employed in kinetic studies to investigate the rate of drug metabolism and to identify potential enzymatic pathways involved in its breakdown. This information is critical for optimizing drug formulations and predicting patient responses to therapy. Additionally, the deuterated analog can help in assessing the bioavailability and pharmacokinetics of new drugs by providing a non-radioactive alternative to traditional tracers.

The synthesis of Epinephrine Sulfonic Acid-d3 involves careful selection of reagents and conditions to ensure high isotopic purity. Advanced chemical synthesis techniques, such as isotopic exchange reactions or catalytic hydrogenation with deuterium gas, are employed to achieve this goal. The resulting compound is then purified through techniques like column chromatography or recrystallization to meet the stringent requirements of analytical applications. Quality control measures are implemented at each stage to verify the identity and purity of the final product.

The applications of Epinephrine Sulfonic Acid-d3 extend beyond pharmaceutical research into other fields such as environmental monitoring and food safety analysis. In environmental science, deuterated compounds are used as tracers to study pollutant transport and degradation processes. For example, labeled versions of sulfonated molecules can be introduced into ecosystems to track their movement through soil and water systems. Similarly, in food safety, these compounds can help detect residues of certain substances or monitor metabolic processes in food products.

The growing interest in deuterated derivatives like Epinephrine Sulfonic Acid-d3 underscores their versatility and importance in modern science. As research methodologies continue to evolve, the demand for high-quality labeled compounds will likely increase. Manufacturers specializing in fine chemicals are responding to this demand by developing innovative synthetic routes and purification methods to produce these compounds on a larger scale while maintaining their integrity.

Future research directions may explore the use of Epinephrine Sulfonic Acid-d3 in clinical diagnostics, where its enhanced analytical properties could aid in early detection and monitoring of diseases related to cardiovascular function or neurotransmitter activity. Additionally, its potential applications in targeted drug delivery systems could open new avenues for therapeutic intervention. By leveraging the unique advantages offered by deuterium labeling, scientists may uncover novel insights into biological processes and develop more effective treatments for complex medical conditions.